Cas no 50605-18-0 (a-D-Galactopyranose,2-(acetylamino)-2-deoxy-4,6-O-(1-methylethylidene)-, 1,3-diacetate)

a-D-Galactopyranose,2-(acetylamino)-2-deoxy-4,6-O-(1-methylethylidene)-, 1,3-diacetate structure
50605-18-0 structure
Product Name:a-D-Galactopyranose,2-(acetylamino)-2-deoxy-4,6-O-(1-methylethylidene)-, 1,3-diacetate
CAS No:50605-18-0
MF:C15H23NO8
MW:345.34502530098
CID:378458
PubChem ID:314462
Update Time:2025-04-19

a-D-Galactopyranose,2-(acetylamino)-2-deoxy-4,6-O-(1-methylethylidene)-, 1,3-diacetate Chemical and Physical Properties

Names and Identifiers

    • a-D-Galactopyranose,2-(acetylamino)-2-deoxy-4,6-O-(1-methylethylidene)-, 1,3-diacetate
    • (7-acetamido-6-acetyloxy-2,2-dimethyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl) acetate
    • AC1L85A8
    • NSC276440
    • 1,3-Di-O-acetyl-2-deoxy-2-[(1-hydroxyethylidene)amino]-4,6-O-(1-methylethylidene)hexopyranose
    • NSC231932
    • 50605-18-0
    • NSC231933
    • NSC-231932
    • NSC-231933
    • 50605-10-2
    • DTXSID30964848
    • Inchi: 1S/C15H23NO8/c1-7(17)16-11-13(21-8(2)18)12-10(6-20-15(4,5)24-12)23-14(11)22-9(3)19/h10-14H,6H2,1-5H3,(H,16,17)
    • InChI Key: KHQYLOINKUECLZ-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C2C1COC(C)(C)O2)OC(C)=O)NC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 345.14239
  • Monoisotopic Mass: 345.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 488.7°C at 760 mmHg
  • Flash Point: 249.4°C
  • PSA: 109.39
  • LogP: 0.25320

a-D-Galactopyranose,2-(acetylamino)-2-deoxy-4,6-O-(1-methylethylidene)-, 1,3-diacetate Related Literature

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